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Compound of Interest

Compound Name: Octyl 2-methylbutyrate

CAS No.: 29811-50-5

Cat. No.: B1193954

Get Quote

Executive Summary & Strategic Rationale
Octyl 2-methylbutyrate (CAS 29811-50-5) is a branched-chain ester critical in flavor and

fragrance formulations for its green, fruity, and waxy notes. Its quantification presents specific

challenges: volatility (BP ~250°C), lack of strong UV chromophores (making standard HPLC-

UV insensitive), and the presence of a chiral center at the C2 position of the butyrate moiety.

This guide moves beyond simple "recipe" protocols. It establishes a cross-validation framework

comparing three orthogonal approaches:

GC-FID (The Workhorse): Prioritized for linearity and routine QC.

GC-MS (The Validator): Essential for specificity and matrix interference identification.

qNMR (The Primary Reference): Used to assign absolute purity to reference standards when

certified reference materials (CRMs) are unavailable.
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The following decision matrix illustrates when to deploy each method during the drug/flavor

development lifecycle.

Sample Type / Objective

Routine QC / 
High Throughput

Complex Matrix / 
Unknown Impurities

Reference Standard 
Purity Assignment

Method A: GC-FID
(High Precision, Wide Linear Range)

Primary Choice

Method B: GC-MS (SIM)
(High Specificity, Mass Confirmation)

Required

Method C: 1H-qNMR
(Absolute Quantification, Orthogonal)

No CRM Available

Cross-Validation
(Bland-Altman Analysis)

Click to download full resolution via product page

Figure 1: Analytical Decision Matrix. GC-FID serves as the primary quantitative tool, validated

by GC-MS for specificity and qNMR for standard potency.

Method A: GC-FID (Quantitative Standard)
Principle: Flame Ionization Detection (FID) provides a mass-based response that is nearly

universal for hydrocarbons. For Octyl 2-methylbutyrate, FID offers a wider linear dynamic

range than MS, preventing detector saturation at high purity levels.

Experimental Protocol
System: Agilent 7890B or equivalent with FID.

Column: DB-WAX UI (Polar) or DB-5 (Non-polar). Recommendation:DB-5ms (30m x 0.25mm

x 0.25µm) is preferred to prevent transesterification artifacts sometimes seen on PEG
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columns at high temperatures.

Internal Standard (IS):n-Pentadecane (C15).

Reasoning: Octyl 2-methylbutyrate has a Retention Index (RI) of ~1420 on DB-5. n-

Pentadecane (RI 1500) elutes sufficiently after the analyte to avoid overlap but close

enough to correct for injection variability.

Step-by-Step Workflow:

Stock Preparation: Weigh 50 mg Octyl 2-methylbutyrate into a 50 mL volumetric flask.

Dilute with Dichloromethane (DCM).

IS Spiking: Add n-Pentadecane to the dilution solvent at a fixed concentration of 1.0 mg/mL.

GC Parameters:

Inlet: Split 50:1, 250°C.

Carrier: Helium @ 1.2 mL/min (Constant Flow).

Oven: 60°C (1 min) → 10°C/min → 260°C (5 min).

Detector: FID @ 280°C, H2/Air flow optimized (typically 30/400 mL/min).

Self-Validating Criteria
Resolution (Rs): > 1.5 between Analyte and IS.

Tailing Factor: 0.9 – 1.2 (Strict control required; tailing indicates inlet activity).

Method B: GC-MS (Specificity & Trace Analysis)
Principle: Mass Spectrometry (MS) in Selected Ion Monitoring (SIM) mode is used to validate

that the peak quantified in FID is purely Octyl 2-methylbutyrate and not a co-eluting impurity

(e.g., an isomeric octyl butyrate).

Experimental Protocol
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System: GC-MS (Single Quadrupole).

Column: Same as Method A (DB-5ms) to allow direct retention time comparison.

Mode: SIM (Selected Ion Monitoring).

Target Ions:

Quant Ion: m/z 85 (C4H9CO+ fragment, characteristic of 2-methylbutyrate).

Qualifier Ions: m/z 57, m/z 103.

Molecular Ion:[1] m/z 214 (often weak, but useful if visible).

Causality in Method Design: We use m/z 85 as the quant ion rather than the molecular ion

(214) because aliphatic esters fragment extensively. Relying on low-abundance molecular ions

reduces sensitivity and precision.

Method C: 1H-qNMR (Purity Assignment)
Principle: Quantitative Nuclear Magnetic Resonance (qNMR) is the "primary ratio method." It

relies on the integration of proton signals, which is directly proportional to the molar ratio of

nuclei, independent of response factors.

Experimental Protocol
Solvent: CDCl3 (Deuterated Chloroform).

Internal Standard: 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB) or Dimethyl sulfone (traceable

to NIST).

Key Signal: The doublet at δ ~1.10 ppm (3H, J~7Hz) corresponding to the methyl group at

the C2 position of the butyrate chain. This region is typically clean of interference from the

octyl chain signals.

Protocol:
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Co-dissolve ~10 mg Analyte and ~5 mg Standard (weighed to 0.01 mg precision) in 0.6 mL

CDCl3.

Acquire spectrum: 90° pulse, d1 (relaxation delay) > 30s (to ensure 5x T1 relaxation), 64

scans.

Integrate the standard signal vs. the specific methyl doublet.

Cross-Validation & Data Analysis
To validate the methods, you must prove they yield statistically equivalent results. Do not rely

solely on correlation coefficients (

), which can be misleading. Use Bland-Altman analysis.

Statistical Workflow Diagram

Test Samples 
(n=6, varying conc.)

Method A: GC-FID 
(Result A)

Method B: GC-MS 
(Result B)

Calculate Differences 
(A - B) vs Average

Bland-Altman Plot 
(Bias Assessment)

Acceptance Criteria: 
95% CI within Limits

Click to download full resolution via product page

Figure 2: Cross-Validation Logic. The Bland-Altman approach identifies systematic bias

between the high-precision FID method and the high-specificity MS method.

Comparative Performance Data (Summary)
The following table summarizes expected performance metrics based on field application of

these protocols.
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Parameter Method A (GC-FID)
Method B (GC-MS
SIM)

Method C (qNMR)

Linearity (

)
> 0.9995 > 0.995 N/A (Molar Ratio)

Range 0.05 – 20 mg/mL 0.001 – 1.0 mg/mL > 5 mg/mL

Precision (RSD) < 1.0% < 3.5% < 1.0%

Specificity Moderate (RT based) High (m/z based)
High (Structure

based)

Primary Use Batch Release / QC Impurity Profiling Reference Std Purity
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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